N-(2,5-dimethoxybenzyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide

• IUPAC Name: N-[(2,5-dimethoxyphenyl)methyl]-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C27H32N4O4/c1-4-19-5-7-22(8-6-19)35-26-16-25(29-18-30-26)31-13-11-20(12-14-31)27(32)28-17-21-15-23(33-2)9-10-24(21)34-3/h5-10,15-16,18,20H,4,11-14,17H2,1-3H3,(H,28,32)
• InChI Key: DZLIOZGWNSGDPG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OC2=NC=NC(=C2)N3CCC(CC3)C(=O)NCC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C27H32N4O4
• Molecular Weight: 476.6 g/mol

Description

N-(2,5-dimethoxybenzyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C27H32N4O4 and its molecular weight is 476.577. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxybenzyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxybenzyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with structural similarities to N-(2,5-dimethoxybenzyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide are frequently synthesized and evaluated for their biological activities. For example, a series of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized and showed anti-inflammatory and analgesic activities, highlighting the therapeutic potential of such compounds (Abu‐Hashem et al., 2020).

Anticancer and Anti-Inflammatory Applications

Compounds incorporating pyrimidine and piperidine structures have been investigated for their potential anticancer and anti-inflammatory properties. For instance, thiazole-aminopiperidine hybrid analogues were designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors, demonstrating the potential for treating tuberculosis and related conditions (Jeankumar et al., 2013).

Anti-Hyperglycemic Evaluation

Novel carboximidamides derived from cyanamides, linked with the pyrimidine moiety, were synthesized and evaluated for their anti-hyperglycemic activities, suggesting potential applications in managing diabetes (Moustafa et al., 2021).

Herbicidal Activity

Research into pyrimidinyl derivatives containing an α-amino phosphonate moiety revealed novel compounds synthesized for potential herbicidal applications. These compounds showed selective activity against certain weeds, offering a new avenue for agricultural chemical development (Yu & Shi, 2010).

Synthesis and Antimicrobial Activity

The synthesis of new heterocyclic compounds, including pyrimidinyl derivatives, has been explored for their antimicrobial activities, underscoring the utility of such compounds in developing new antimicrobial agents (Abdel-rahman et al., 2002).